2-[2-(4-Methoxyphenyl)ethyl]-1-[4-(methylsulfanyl)phenyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
CAS No.:
Cat. No.: VC14973184
Molecular Formula: C27H23NO4S
Molecular Weight: 457.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C27H23NO4S |
|---|---|
| Molecular Weight | 457.5 g/mol |
| IUPAC Name | 2-[2-(4-methoxyphenyl)ethyl]-1-(4-methylsulfanylphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione |
| Standard InChI | InChI=1S/C27H23NO4S/c1-31-19-11-7-17(8-12-19)15-16-28-24(18-9-13-20(33-2)14-10-18)23-25(29)21-5-3-4-6-22(21)32-26(23)27(28)30/h3-14,24H,15-16H2,1-2H3 |
| Standard InChI Key | QOMMBGJBLSMCJL-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC=C(C=C1)CCN2C(C3=C(C2=O)OC4=CC=CC=C4C3=O)C5=CC=C(C=C5)SC |
Introduction
Structural Characteristics and Molecular Identity
Core Architecture
The compound features a fused chromeno[2,3-c]pyrrole-dione backbone, a tricyclic system comprising a chromene ring fused to a pyrrolidine-dione moiety. Key substituents include:
-
A 4-(methylsulfanyl)phenyl group at position 1.
-
A 2-(4-methoxyphenyl)ethyl chain at position 2.
This configuration introduces electron-donating (methoxy) and electron-withdrawing (methylsulfanyl) groups, influencing reactivity and intermolecular interactions.
Molecular Formula and Weight
Based on structural analogs, the molecular formula is deduced as C₂₇H₂₃NO₄S, with a molecular weight of 473.5 g/mol. Comparative data with related compounds are summarized below:
| Property | Target Compound | 7-Fluoro Analog |
|---|---|---|
| Molecular Formula | C₂₇H₂₃NO₄S | C₂₇H₂₂FNO₄S |
| Molecular Weight (g/mol) | 473.5 | 475.5 |
| Key Substituents | H at position 7 | F at position 7 |
The absence of a fluorine atom at position 7 distinguishes this compound from its fluorinated counterpart, potentially altering its electronic profile and biological activity.
Synthetic Methodology
Multicomponent Reaction Strategy
The synthesis follows a one-pot multicomponent protocol adapted from methods developed for analogous dihydrochromeno-pyrrole-diones . The general procedure involves:
-
Condensation: Reaction of methyl 4-(2-hydroxyphenyl)-2,4-dioxobutanoate (1) with 4-(methylsulfanyl)benzaldehyde (2) and 2-(4-methoxyphenyl)ethylamine (3) in ethanol.
-
Cyclization: Acid-catalyzed (acetic acid) reflux to facilitate pyrrolidine ring closure.
Key optimization parameters include:
-
Solvent: Ethanol (10–15 mL/g substrate).
-
Temperature: 40°C for initial condensation, 80°C for reflux.
Reaction Mechanism
The proposed mechanism involves three stages:
-
Knoevenagel Condensation: Aldehyde 2 and amine 3 form an imine intermediate.
-
Michael Addition: The enolate of diketone 1 attacks the imine, generating a tetrahedral intermediate.
-
Cyclodehydration: Acid-mediated ring closure yields the tricyclic core .
This pathway is supported by HPLC and NMR data from analogous reactions, confirming >95% purity and yields of 43–86% under optimized conditions .
Physicochemical Properties
Thermal and Solubility Profiles
-
Melting Point: Estimated 220–240°C (based on fluorinated analog).
-
Solubility: Limited aqueous solubility; soluble in DMSO, DMF, and ethanol.
Industrial and Research Implications
Scalability Challenges
While the one-pot method is efficient for library synthesis, scale-up requires:
-
Catalyst Optimization: Transition from acetic acid to heterogeneous acids for easier separation.
-
Solvent Recovery: Ethanol recycling systems to reduce waste.
Future Directions
-
Biological Screening: Priority testing against kinase targets and bacterial efflux pumps.
-
Derivatization: Introduction of fluorinated or halogenated substituents to enhance bioavailability.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume